Cas no 158697-67-7 (2,4-Difluorobenzoyl Risperidone Impurity)

• Product Name: 2,4-Difluorobenzoyl Risperidone Impurity
• CAS No: 158697-67-7
• MF: C₂₃H₂₇F₂N₃O₂
• MW: 415.476192712784
• CID: 1062986
• PubChem ID: 29941101
• Update Time: 2025-10-18

2,4-Difluorobenzoyl Risperidone Impurity Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluorobenzoyl Risperidone Impurity
• 3-[2-[4-(2,4-difluorobenzoyl)piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• RISPERIDONE EP IMPURITY H
• 2,4,6-TRIHYDROXYPROPIOPHENONE
• Risperidone IMpurity H
• Risperidone Impurity 1
• 3-[2-[4-(2,4-Difluorobenzoyl)piperidino]ethyl]-6,7,8,9- tetrahydro-2-Methyl-4H-pyrido[1,2-a]pyriMidin-4-one
• 3-[2-[4-(2,4-Difluorobenzoyl)piperidin-1-yl]ethyl]-2-Methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyriMidin-4-one
• Risperidone Imp. H (EP); 3-[2-[4-(2,4-Difluorobenzoyl)piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one; Risperidone Impurity H
• UNII-9JFX9B33TN
• 9JFX9B33TN
• SCHEMBL5263913
• DES(6-fluoro-1,2-benzoxazole)-2,4-difluorobenzoyl risperidone
• RISPERIDONE IMPURITY H [EP IMPURITY]
• 3-(2-(4-(2,4-Difluorobenzoyl)piperidin-1-yl)ethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido(1,2-a)pyrimidin-4-one
• 4H-Pyrido(1,2-a)pyrimidin-4-one, 3-(2-(4-(2,4-difluorobenzoyl)-1-piperidinyl)ethyl)-6,7,8,9-tetrahydro-2-methyl-
• 3-[2-[4-(2,4-Difluorobenzoyl)piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one; 3-[2-[4-(2,4-Difluorobenzoyl)piperidino]ethyl]-6,7,8,9-
• DTXSID40166497
• 2,4-difluorobenzoyl
• Risperidone impurity H [EP]
• 3-[2-[4-(2,4-difluoro-benzoyl)-piperidino]ethyl]-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• 158697-67-7
• VVQWCIXBRCHDBW-UHFFFAOYSA-N
• A899316
• Q27272630
• RISPERIDONE IMPURITY H (EP IMPURITY)
• DTXCID3088988

• Inchi： 1S/C23H27F2N3O2/c1-15-18(23(30)28-10-3-2-4-21(28)26-15)9-13-27-11-7-16(8-12-27)22(29)19-6-5-17(24)14-20(19)25/h5-6,14,16H,2-4,7-13H2,1H3
• InChI Key： VVQWCIXBRCHDBW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C1CCN(CCC2=C(C)N=C3CCCCN3C2=O)CC1)=O)F

Computed Properties

• Exact Mass: 415.20700
• Monoisotopic Mass: 415.20713344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 55.20000
• LogP: 3.24150

2,4-Difluorobenzoyl Risperidone Impurity Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,4-Difluorobenzoyl Risperidone Impurity

Research Brief on 2,4-Difluorobenzoyl Risperidone Impurity (CAS: 158697-67-7)

In recent years, the pharmaceutical industry has placed increasing emphasis on the identification and characterization of impurities in active pharmaceutical ingredients (APIs). Among these, 2,4-Difluorobenzoyl Risperidone Impurity (CAS: 158697-67-7) has garnered significant attention due to its role as a critical intermediate or byproduct in the synthesis of risperidone, a widely used antipsychotic drug. This research brief aims to provide an up-to-date overview of the latest findings related to this impurity, including its chemical properties, analytical detection methods, and potential implications for drug safety and efficacy.

The chemical structure of 2,4-Difluorobenzoyl Risperidone Impurity features a difluorobenzoyl moiety attached to the risperidone backbone, which may arise during the synthesis or degradation of risperidone. Recent studies have employed advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy to detect and quantify this impurity in pharmaceutical formulations. These methods have demonstrated high sensitivity and specificity, enabling precise measurement even at trace levels.

One of the key challenges in studying 2,4-Difluorobenzoyl Risperidone Impurity lies in understanding its toxicological profile. Preliminary in vitro and in vivo studies suggest that this impurity may exhibit different pharmacological and toxicological properties compared to the parent compound, risperidone. Researchers have highlighted the need for comprehensive toxicity assessments to evaluate its potential impact on patient safety. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have set stringent limits on the permissible levels of such impurities in drug products, underscoring the importance of ongoing research in this area.

Recent advancements in synthetic chemistry have also explored strategies to minimize the formation of 2,4-Difluorobenzoyl Risperidone Impurity during risperidone production. For instance, optimizing reaction conditions, such as temperature, solvent choice, and catalyst use, has shown promise in reducing impurity levels. Additionally, novel purification techniques, including crystallization and chromatography, have been investigated to enhance the removal of this impurity from final drug products.

In conclusion, 2,4-Difluorobenzoyl Risperidone Impurity (CAS: 158697-67-7) remains a focal point of research in the pharmaceutical and chemical biology fields. Continued efforts to improve analytical detection methods, understand its toxicological effects, and develop strategies for its minimization are essential to ensure the safety and efficacy of risperidone-based therapies. Future studies may benefit from interdisciplinary collaborations to address the complex challenges associated with pharmaceutical impurities.